![molecular formula C16H29N3OS B4185322 4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide](/img/structure/B4185322.png)
4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide
Overview
Description
4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide, also known as CPPC, is a chemical compound that has received attention in scientific research due to its potential therapeutic applications. CPPC is a piperazine derivative that has been synthesized through a multi-step process.
Mechanism of Action
The exact mechanism of action of 4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide is not fully understood, but it is believed to act on various molecular targets in the body. This compound has been shown to inhibit the activity of certain enzymes and receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. In animal studies, this compound has been shown to increase levels of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects. This compound has also been shown to decrease levels of certain inflammatory markers in the body, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One advantage of using 4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide in lab experiments is its potential therapeutic applications in various fields of research. Another advantage is its relatively simple synthesis method, which makes it accessible for researchers. One limitation of using this compound in lab experiments is its limited availability, which may make it difficult for researchers to obtain.
Future Directions
There are several future directions for research on 4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide. One direction is to further investigate its potential therapeutic applications in various fields, including neuroscience, oncology, and infectious diseases. Another direction is to further understand its mechanism of action and molecular targets in the body. Additionally, future research could focus on developing more efficient synthesis methods for this compound and exploring its potential use as a drug candidate.
Scientific Research Applications
4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide has been studied for its potential therapeutic applications in various fields of research, including neuroscience, oncology, and infectious diseases. In neuroscience, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In oncology, this compound has been shown to inhibit the growth of cancer cells and may be useful in the development of new cancer therapies. In infectious diseases, this compound has been shown to have antiviral and antibacterial properties and may be useful in the treatment of viral and bacterial infections.
Properties
IUPAC Name |
4-cyclohexyl-N-(oxolan-2-ylmethyl)piperazine-1-carbothioamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H29N3OS/c21-16(17-13-15-7-4-12-20-15)19-10-8-18(9-11-19)14-5-2-1-3-6-14/h14-15H,1-13H2,(H,17,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUIBZECSVIQKIW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2CCN(CC2)C(=S)NCC3CCCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H29N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.